Cas no 54513-47-2 (Benzene,1-butyl-4-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-, (E)- (9CI))

• Product Name: Benzene,1-butyl-4-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-, (E)- (9CI)
• CAS No: 54513-47-2
• MF: C₂₀H₂₃ClO
• MW: 314.849025011063
• CID: 370774
• PubChem ID: 6364544
• Update Time: 2025-04-19

Benzene,1-butyl-4-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1-butyl-4-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-, (E)- (9CI)
• (E)-1-butyl-4-[1-chloro-2-(4-ethoxyphenyl)vinyl]benzene
• 1-Butyl-4-[(E)-1-chloro-2-(4-ethoxyphenyl)vinyl]benzene
• (E)-1-Butyl-4-(1-chloro-2-(4-ethoxyphenyl)vinyl)benzene
• 1-butyl-4-[(E)-1-chloro-2-(4-ethoxyphenyl)ethenyl]benzene
• NS00056579
• EINECS 259-194-2
• DTXSID701178110
• Benzene, 1-butyl-4-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-, (E)-
• 54513-47-2

• Inchi： 1S/C20H23ClO/c1-3-5-6-16-7-11-18(12-8-16)20(21)15-17-9-13-19(14-10-17)22-4-2/h7-15H,3-6H2,1-2H3/b20-15+
• InChI Key： YEJFQWHGEFCWJX-HMMYKYKNSA-N
• SMILES： Cl/C(=C/C1C=CC(=CC=1)OCC)/C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 314.14389
• Monoisotopic Mass: 314.143743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.071
• Boiling Point: 428.7°C at 760 mmHg
• Flash Point: 209.5°C
• Refractive Index: 1.576
• PSA: 9.23
• LogP: 6.16480